Cas no 341538-60-1 ((E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide)

• Product Name: (E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide
• CAS No: 341538-60-1
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5453825
• PubChem ID: 1491691
• Update Time: 2025-07-18

(E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)-2-furanyl]-2-propenamide
• Z44319362
• AKOS001052005
• (2E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide
• 2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide
• STL504988
• (E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide
• 341538-60-1
• EN300-18154118

• Inchi： 1S/C20H19N3O4/c21-13-15(20(24)22-16-6-2-1-3-7-16)12-18-9-10-19(27-18)14-5-4-8-17(11-14)23(25)26/h4-5,8-12,16H,1-3,6-7H2,(H,22,24)/b15-12+
• InChI Key： CEEPTOJVUGELCF-NTCAYCPXSA-N
• SMILES： O=C(/C(/C#N)=C/C1=CC=C(C2C=CC=C(C=2)[N+](=O)[O-])O1)NC1CCCCC1

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide

Comprehensive Overview of (E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide (CAS No. 341538-60-1)

The compound (E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide (CAS No. 341538-60-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a cyano group, a cyclohexyl moiety, and a nitrophenyl-substituted furan ring, makes it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, agrochemical development, and advanced material synthesis.

One of the most intriguing aspects of (E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide is its conjugated system, which contributes to its electronic and optical properties. This feature aligns with current trends in the development of organic electronics and photovoltaic materials, where conjugated molecules are essential for efficient energy transfer. Additionally, the presence of the nitrophenyl group introduces redox-active characteristics, making it a candidate for electrochemical sensors and catalysis.

In the realm of medicinal chemistry, this compound's prop-2-enamide scaffold is reminiscent of bioactive molecules targeting enzymes like kinases and proteases. Its furan and nitrophenyl motifs are often found in compounds with anti-inflammatory and antimicrobial properties, sparking interest in its potential therapeutic applications. Recent studies have explored its derivatives as small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders, reflecting the growing demand for novel drug candidates.

From a synthetic perspective, CAS No. 341538-60-1 serves as a valuable building block for heterocyclic chemistry. Its furan-2-yl group can participate in cycloaddition reactions, while the cyano functionality offers opportunities for further derivatization. These attributes make it a favorite among chemists working on multicomponent reactions and click chemistry, which are pivotal in modern green chemistry initiatives.

The compound's relevance extends to agricultural science, where its structural features are explored for designing crop protection agents. The nitrophenyl group, in particular, is known to enhance the bioactivity of agrochemicals, addressing global challenges like pest resistance and sustainable farming. This aligns with the increasing focus on environmentally friendly solutions in agriculture.

In summary, (E)-2-cyano-N-cyclohexyl-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enamide (CAS No. 341538-60-1) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique chemical architecture and functional groups make it a subject of ongoing research, driven by the need for innovative solutions in healthcare, energy, and sustainability. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.